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Compound of Interest

Compound Name: Cloransulam-Methyl

Cat. No.: B1669235

Performance of Cloransulam-Methyl in Tank
Mixtures: A Comparative Guide

Cloransulam-methyl, a Group 2 herbicide, is a valuable tool for the post-emergence control of
broadleaf weeds in soybeans.[1][2] Its efficacy can be enhanced and its weed control spectrum
broadened through tank-mixing with other herbicides. This guide provides a comparative
analysis of cloransulam-methyl's performance in various tank mixtures, supported by
experimental data, to aid researchers and weed management professionals in developing
effective weed control strategies.

Executive Summary

Tank-mixing cloransulam-methyl with other herbicides generally results in a broader spectrum
of weed control compared to its standalone application.[3] Common tank-mix partners include
sulfentrazone, flumioxazin, metribuzin, glyphosate, and 2,4-D. These combinations can offer
improved control of problematic weeds such as pigweed species, common waterhemp, and
various grasses.[3] While synergism leading to enhanced weed control is often the goal,
antagonism, or reduced herbicidal activity, can occur with certain combinations.[4][5] Careful
consideration of tank-mix partners, application timing, and environmental conditions is crucial
for optimal performance.[6][7]

Comparative Performance Data
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The following tables summarize the performance of cloransulam-methyl in various tank
mixtures based on available experimental data. Efficacy is often rated qualitatively (e.g.,
excellent, good, fair, poor) or quantitatively as percent control.

Table 1: Weed Control Efficacy of Cloransulam-Methyl Tank Mixtures
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. L Efficacy Supporting
Tank-Mix Application .
Target Weeds o Rating/Percent Data
Partner Timing
Control Reference
Velvetleaf,
pigweed species,
common
waterhemp,
common
lambsquarters, Excellent control
Venice mallow, with the 17.5 + Schultz et al.,
Sulfentrazone Pre-plant _
common 140 g ai/ha rate. 2006[3]
purslane, prickly [3]
sida, eastern
black
nightshade,
common
ragweed
Giant ragweed,
morningglor
) ggrery Variable
species, ) Schultz et al.,
Pre-plant suppression
common 2006[3]
and/or control.[3]
cocklebur, grass
weeds
Similar
performance to
) ) General Schuliz et al.,
Flumioxazin Pre-plant cloransulam-
broadleaf weeds 2006[3]
methyl +
sulfentrazone.[3]
Hemp sesbania,
Generally
Palmer )
improved control
o amaranth, Webster et al.,
Metribuzin Pre-emergence compared to

annual grasses,
morningglory

species

2017[8]
cloransulam-

methyl alone.[8]
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Better control

compared to

) ) cloransulam- Schultz et al.,
Giant foxtail Pre-plant
methyl + 2006[3]
sulfentrazone or
flumioxazin.[3]
Generally
provides broad-
spectrum weed
control.
Sequential
applications of
Broad spectrum cloransulam-
Webster et al.,
Glyphosate of emerged Post-emergence methyl (PRE) 2017[8]
weeds followed by
glyphosate
(POST) can
provide greater
than 85% control
of most weeds.
[8]
Barnyard grass Tank-mixing with
(glyphosate- 2,4-D amine can ]
. Post-emergence ] Li et al.
resistant compromise
populations) control.[9]
Can enhance
PROVONIS®
2,4-D Broadleaf weeds Burndown burndown
o Label[7]
applications.[7]
Grass weeds Post-emergence Can have Li et al.
(when mixed with antagonistic or
ACCase or synergistic
EPSPS effects
inhibitors) depending on the
specific herbicide
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and weed
species.[9]
Can be tank-
Broad spectrum mixed to
_ PROVONIS®
Glufosinate of emerged Burndown enhance
Label[7]

weeds burndown

applications.[7]

Table 2: Crop Tolerance to Cloransulam-Methyl Tank Mixtures
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BENGHE

. L ) Supporting
Tank-Mix Application Crop Injury
Crop o ] Data
Partner Timing Observations
Reference
Glyphosate No significant
P g ] Schultz et al.,
Sulfentrazone Tolerant Pre-plant crop injury
2006[3]
Soybeans observed.[3]
Glyphosate No significant
. . P g ) Schultz et al.,
Flumioxazin Tolerant Pre-plant crop injury
2006[3]
Soybeans observed.[3]
Minimal risk of
o Weed Control
o crop injury under ] )
Metribuzin Soybeans Pre-emergence Guide for Field
normal
. Crops
conditions.[10]
Generally safe,
Glyphosate- but care should
] ) PROVONIS®
Glyphosate Resistant Post-emergence be taken with Label
abe
Soybeans application
timing.[7]
Observe planting
intervals as
B 2,4-D Product
2,4-D Soybeans Pre-plant specified on the
) Labels
label to avoid
crop injury.
Follow label
Glufosinate- recommendation )
_ Glufosinate
Glufosinate Tolerant Post-emergence s for tolerant
Product Labels
Soybeans soybean
varieties.

Experimental Protocols

Detailed methodologies are crucial for interpreting and replicating experimental findings. Below

are summarized protocols from key studies.
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Foundation Weed Control in Glyphosate Tolerant
Soybeans (Schultz et al., 2006)

o Objective: To evaluate the residual weed control of pre-plant applications of cloransulam-
methyl + sulfentrazone tank mixes.

o Experimental Design: 10 field trials were conducted in Midwest U.S. soybeans.
e Treatments:

o Cloransulam-methyl + sulfentrazone at 11.7 + 93.3, 17.5 + 140, and 23.3 + 187 g ai/ha.

o

Cloransulam-methyl alone.

Sulfentrazone alone.

o

[¢]

Cloransulam-methyl + flumioxazin.

[¢]

Chlorimuron-ethyl + metribuzin.

s-metolachlor + metribuzin.

o

o Application: Herbicides were applied pre-plant.

o Data Collection: Weed control was assessed 5-9 weeks after application (WAA). Crop injury
was also observed.

Preemergence Weed Control in Soybean with
Cloransulam (Webster et al., 2017)

o Objective: To evaluate the preemergence (PRE) activity of cloransulam and its effectiveness
in glyphosate-resistant soybean weed management systems.

» Experimental Design: Field experiments were conducted from 1999 to 2001.
e Treatments:

o Cloransulam PRE at various rates.
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o Cloransulam PRE plus metribuzin PRE.
o Single postemergence (POST) applications of glyphosate or fomesafen plus fluazifop-P.

o Sequential applications of PRE herbicides followed by POST herbicides.

o Data Collection: Weed control was evaluated throughout the season. Soybean yield was also
measured.

Visualizing Experimental and Logical Relationships

The following diagrams illustrate key workflows and concepts related to the use of
cloransulam-methyl in tank mixtures.
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Caption: A generalized workflow for conducting field trials to evaluate herbicide tank mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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